Cas no 1599479-20-5 (2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid)

• Product Name: 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid
• CAS No: 1599479-20-5
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 5272080
• Update Time: 2025-05-21

2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9-(TERT-BUTOXYCARBONYL)-1-OXA-9-AZASPIRO[5.5]UNDECAN-3-YL)ACETIC ACID
• 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid

• Inchi： 1S/C16H27NO5/c1-15(2,3)22-14(20)17-8-6-16(7-9-17)5-4-12(11-21-16)10-13(18)19/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： NETRLWKXKHITAM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CCC2(CCN(C(OC(C)(C)C)=O)CC2)OC1

Additional information on 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid

Latest Research on 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid (CAS: 1599479-20-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid (CAS: 1599479-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable scaffold for medicinal chemistry.

One of the key areas of investigation has been the synthetic optimization of 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These advancements have facilitated the production of gram-scale quantities, enabling further pharmacological evaluations. The tert-butoxycarbonyl (Boc) protecting group plays a critical role in the stability and reactivity of the compound, making it a versatile intermediate for further derivatization.

Pharmacological studies have revealed that this compound exhibits notable bioactivity, particularly in modulating specific protein-protein interactions (PPIs) and enzyme inhibition. Its spirocyclic core contributes to enhanced binding affinity and selectivity, making it a candidate for targeting challenging therapeutic targets. Recent in vitro and in vivo studies have demonstrated its efficacy in models of inflammatory diseases and neurodegenerative disorders, with preliminary data suggesting favorable pharmacokinetic profiles. These findings underscore its potential as a lead compound for further optimization.

In addition to its therapeutic potential, 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid has been explored for its utility in chemical biology tools. Its ability to serve as a molecular probe has enabled researchers to elucidate complex biological pathways, particularly those involving spirocycle-recognizing proteins. This dual functionality—both as a therapeutic agent and a research tool—highlights its versatility and broad applicability in the field.

Looking ahead, ongoing research aims to address remaining challenges, such as improving bioavailability and reducing off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications. The integration of computational modeling and high-throughput screening will further refine its pharmacological properties, paving the way for next-generation therapeutics.

In conclusion, 2-{9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-3-yl}acetic acid (CAS: 1599479-20-5) represents a compelling example of how innovative chemical design can yield multifunctional compounds with significant biomedical implications. Its recent advancements underscore the importance of interdisciplinary research in driving drug discovery forward.